Cas no 18245-74-4 (Benzeneethanethioic acid, S-phenyl ester)

• Product Name: Benzeneethanethioic acid, S-phenyl ester
• CAS No: 18245-74-4
• MF: C₁₄H₁₂OS
• MW: 228.309482574463
• CID: 1375435
• Update Time: 2024-08-14

Benzeneethanethioic acid, S-phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneethanethioic acid, S-phenyl ester
• S-phenyl-2-phenylethanethioate

• Inchi： 1S/C14H12OS/c15-14(11-12-7-3-1-4-8-12)16-13-9-5-2-6-10-13/h1-10H,11H2
• InChI Key： HULGOEHEUYXFID-UHFFFAOYSA-N
• SMILES： C1(CC(SC2=CC=CC=C2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 228.06096

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Melting Point: 34-35 °C
• Boiling Point: 364.6±21.0 °C(Predicted)
• PSA: 17.07